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Compound of Interest

Compound Name: GW 2433
Cat. No.: B1672453
Get Quote
. J

GW 2433 is a synthetic, dual agonist of Peroxisome Proliferator-Activated Receptor Alpha
(PPARa) and Peroxisome Proliferator-Activated Receptor Delta (PPARJ). As a ligand for these
nuclear receptors, GW 2433 plays a role in the transcriptional regulation of genes primarily
involved in lipid metabolism and energy homeostasis. This guide provides a comprehensive
overview of its mechanism of action, pharmacological properties, and the experimental
methodologies used for its characterization, tailored for researchers, scientists, and drug
development professionals.

Core Properties and Chemical Structure

GW 2433 is a synthetic organic compound with the chemical formula C28H28CI3FN204 and a
molecular weight of 581.89 g/mol .
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Property Value

Chemical Formula C28H28CI3FN204
Molecular Weight 581.89 g/mol

Synonyms GW-2433, GW2433
Compound Type Synthetic Organic
Mechanism of Action PPARa and PPARS agonist

Mechanism of Action: PPAR Activation and Gene

Regulation

GW 2433 exerts its biological effects by binding to and activating PPARa and PPARJ, which
are ligand-activated transcription factors. The general mechanism of action for PPARs involves

the following key steps:

e Ligand Binding: GW 2433 enters the cell and binds to the ligand-binding domain (LBD) of
PPARa and PPAROS located in the nucleus.

o Heterodimerization: Upon ligand binding, the PPAR undergoes a conformational change,
enabling it to form a heterodimer with the Retinoid X Receptor (RXR).

o PPRE Binding: This PPAR-RXR heterodimer then binds to specific DNA sequences known
as Peroxisome Proliferator Response Elements (PPRES) located in the promoter regions of
target genes.

» Coactivator Recruitment: The activated heterodimer recruits various coactivator proteins.

o Transcriptional Regulation: The assembled complex of the PPAR-RXR heterodimer, ligand,
and coactivators modulates the transcription of downstream target genes, leading to either
increased or decreased gene expression.

The following diagram illustrates the generalized signaling pathway of PPAR activation by a
ligand such as GW 2433.
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Upregulation of Target Genes:
- Lipid Catabolism
- Fatty Acid Oxidation
- Energy Uncoupling
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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